Cas no 89260-47-9 (Benzenamine, 4-(5-bromo-1H-imidazol-4-yl)-)

• Product Name: Benzenamine, 4-(5-bromo-1H-imidazol-4-yl)-
• CAS No: 89260-47-9
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 606409
• PubChem ID: 687926
• Update Time: 2025-04-19

Benzenamine, 4-(5-bromo-1H-imidazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(5-bromo-1H-imidazol-4-yl)-
• 4-(5-bromo-1H-imidazol-4-yl)aniline
• AKOS001739224
• 89260-47-9
• Oprea1_482842
• DTXSID60350770

• Inchi： 1S/C9H8BrN3/c10-9-8(12-5-13-9)6-1-3-7(11)4-2-6/h1-5H,11H2,(H,12,13)
• InChI Key： ALDUJKPZUHQTNT-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC(=CC=2)N)N=CN1

Computed Properties

• Exact Mass: 236.99016g/mol
• Monoisotopic Mass: 236.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų